Cas no 2229577-44-8 (1-2-(4-fluorophenyl)propylcyclopropane-1-carboxylic acid)

• Product Name: 1-2-(4-fluorophenyl)propylcyclopropane-1-carboxylic acid
• CAS No: 2229577-44-8
• MF: C₁₃H₁₅FO₂
• MW: 222.255407571793
• CID: 5764860
• PubChem ID: 165702740
• Update Time: 2025-08-04

1-2-(4-fluorophenyl)propylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1769900
• 1-[2-(4-fluorophenyl)propyl]cyclopropane-1-carboxylic acid
• 2229577-44-8
• 1-2-(4-fluorophenyl)propylcyclopropane-1-carboxylic acid

• Inchi： 1S/C13H15FO2/c1-9(8-13(6-7-13)12(15)16)10-2-4-11(14)5-3-10/h2-5,9H,6-8H2,1H3,(H,15,16)
• InChI Key： KPUZSYOHMUGAMB-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C)CC1(C(=O)O)CC1

Computed Properties

• Exact Mass: 222.10560788g/mol
• Monoisotopic Mass: 222.10560788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-2-(4-fluorophenyl)propylcyclopropane-1-carboxylic acid

Introduction to 1-2-(4-fluorophenyl)propylcyclopropane-1-carboxylic acid (CAS No: 2229577-44-8)

1-2-(4-fluorophenyl)propylcyclopropane-1-carboxylic acid, identified by its CAS number 2229577-44-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of cyclopropanecarboxylic acids, which are known for their unique structural properties and potential biological activities. The presence of a fluorophenyl moiety in its molecular structure introduces additional functional diversity, making it a valuable scaffold for drug discovery and development.

The molecular structure of 1-2-(4-fluorophenyl)propylcyclopropane-1-carboxylic acid consists of a cyclopropane ring substituted with a propyl chain that is further linked to a carboxylic acid group. The 4-fluorophenyl substituent at the propyl chain's terminus plays a crucial role in modulating the compound's pharmacokinetic and pharmacodynamic properties. Fluoro-substituted aromatic rings are widely recognized for their ability to enhance metabolic stability, improve binding affinity to biological targets, and influence drug transport mechanisms. These characteristics make this compound an attractive candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from cyclopropanecarboxylic acid derivatives. The cyclopropane ring, with its strained three-membered structure, is known to exhibit unique electronic and steric properties that can be exploited in drug design. Specifically, the rigidity of the cyclopropane ring can facilitate optimal positioning of functional groups relative to biological targets, potentially leading to increased efficacy and reduced side effects. The incorporation of a fluorophenyl group into this framework further enhances its potential as a pharmacophore by introducing hydrophobic interactions and electronic modulation.

One of the most compelling aspects of 1-2-(4-fluorophenyl)propylcyclopropane-1-carboxylic acid is its potential application in the synthesis of bioactive molecules. Researchers have been exploring its utility as an intermediate in the preparation of more complex scaffolds that target various disease pathways. For instance, studies have indicated that derivatives of this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in inflammatory diseases, cancer, and neurological disorders. The fluorophenyl moiety, in particular, has been shown to improve binding interactions with these targets, thereby enhancing the overall potency of the resulting drug candidates.

The synthesis of 1-2-(4-fluorophenyl)propylcyclopropane-1-carboxylic acid presents unique challenges due to the structural complexity of the cyclopropane ring and the need for precise functionalization at multiple positions. However, advances in synthetic methodologies have made it increasingly feasible to access such compounds with high purity and yield. Modern techniques such as transition-metal-catalyzed cross-coupling reactions, palladium-mediated transformations, and enantioselective synthesis have been instrumental in facilitating the construction of this molecule. These methods not only enhance efficiency but also allow for greater control over stereochemistry, which is critical for achieving optimal biological activity.

Recent research has also highlighted the importance of computational modeling in the study of 1-2-(4-fluorophenyl)propylcyclopropane-1-carboxylic acid and its derivatives. Molecular docking simulations and quantum mechanical calculations have been employed to predict binding affinities and understand interaction mechanisms with biological targets. These computational approaches complement experimental efforts by providing insights into how structural modifications can influence pharmacological properties. For example, virtual screening has identified promising analogs based on this scaffold that may exhibit improved efficacy or selectivity in therapeutic applications.

The pharmacological profile of 1-2-(4-fluorophenyl)propylcyclopropane-1-carboxylic acid is still under active investigation, but preliminary studies suggest that it may possess significant therapeutic potential. The combination of a cyclopropanecarboxylic acid core with a fluorophenyl substituent creates a versatile platform for designing molecules with tailored biological activities. Further research is needed to fully elucidate its mechanism of action and assess its suitability for clinical development. However, the preliminary findings are encouraging and warrant further exploration into this promising area.

In conclusion,1-2-(4-fluorophenyl)propylcyclopropane-1-carboxylic acid (CAS No: 2229577-44-8) represents an intriguing compound with potential applications in pharmaceutical research. Its unique structural features, including the cyclopropane ring and the fluorophenyl moiety, make it a valuable scaffold for drug discovery. As synthetic methodologies continue to evolve and computational tools become more sophisticated, opportunities for exploring derivatives of this compound will expand significantly. The ongoing investigation into its biological activities holds promise for developing novel therapeutic agents that address unmet medical needs.